Cas no 349494-87-7 (5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid)
349494-87-7 structure
Product Name:5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid
CAS No:349494-87-7
MF:C9H12N2O4
MW:212.202582359314
CID:2113217
Update Time:2023-08-04
5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(ethoxycarbonyl)-1-ethyl-1H-pyrazole-5-carboxylic acid
- 5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid
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- Inchi： 1S/C9H12N2O4/c1-3-11-7(8(12)13)5-6(10-11)9(14)15-4-2/h5H,3-4H2,1-2H3,(H,12,13)
- InChI Key： XUOOPOPVQJQVPH-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C(=O)O)N(CC)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 257
- Topological Polar Surface Area: 81.4
5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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